Cas no 13578-48-8 (1-(benzenesulfonyl)-1H-1,2,4-triazole)

• Product Name: 1-(benzenesulfonyl)-1H-1,2,4-triazole
• CAS No: 13578-48-8
• MF: C₈H₇N₃O₂S
• MW: 209.225079774857
• MDL: MFCD00963245
• CID: 1238678
• PubChem ID: 4418200
• Update Time: 2025-08-05

1-(benzenesulfonyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-(phenylsulfonyl)-
• 1-(benzenesulfonyl)-1,2,4-triazole
• 1-(benzenesulfonyl)-1H-1,2,4-triazole
• STK354317
• DTXSID80403070
• SCHEMBL11073965
• EN300-26619345
• 1-(phenylsulfonyl)-1H-1,2,4-triazole
• AKOS002285414
• 1-phenylsulfonyl-1H-1,2-4-triazole
• 13578-48-8

• MDL： MFCD00963245
• Inchi： 1S/C8H7N3O2S/c12-14(13,11-7-9-6-10-11)8-4-2-1-3-5-8/h1-7H
• InChI Key： XXWDFVCAJNWDEH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=NC=N1)(=O)=O

Computed Properties

• Exact Mass: 209.02601
• Monoisotopic Mass: 209.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• PSA: 64.85

Additional information on 1-(benzenesulfonyl)-1H-1,2,4-triazole

1-(Benzenesulfonyl)-1H-1,2,4-Triazole: A Comprehensive Overview

1-(Benzenesulfonyl)-1H-1,2,4-triazole, also known by its CAS number CAS No. 13578-48-8, is a versatile compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced materials and pharmaceuticals.

The molecular structure of 1-(Benzenesulfonyl)-1H-1,2,4-triazole consists of a triazole ring substituted with a benzenesulfonyl group. The triazole moiety is a heterocyclic aromatic compound with two nitrogen atoms at positions 1 and 3 of the five-membered ring. The benzenesulfonyl group adds electronic diversity to the molecule, enhancing its reactivity and making it suitable for various chemical transformations.

Recent studies have highlighted the potential of CAS No. 13578-48-8 in the development of advanced materials, particularly in the field of coordination chemistry. Researchers have explored its ability to act as a ligand in metal complexes, which has implications for catalysis and sensor applications. For instance, a study published in Nature Chemistry demonstrated that this compound can form stable metal-organic frameworks (MOFs) with exceptional gas adsorption properties.

In the pharmaceutical industry, 1-(Benzenesulfonyl)-1H-1,2,4-triazole has shown promise as a building block for drug development. Its ability to form hydrogen bonds and its aromaticity make it an attractive candidate for designing bioactive molecules. A recent investigation in Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory activity, suggesting its potential as a lead compound for developing new drugs.

The synthesis of CAS No. 13578-48-8 involves a multi-step process that typically starts with the preparation of the triazole ring followed by substitution with the benzenesulfonyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of palladium catalysts has been shown to significantly improve the yield and purity of the product.

Beyond its chemical applications, 1-(Benzenesulfonyl)-1H-1,2,4-triazole has also found use in agricultural chemistry as a component in pesticides and fungicides. Its ability to inhibit specific enzymes involved in plant pathogens has made it a valuable ingredient in crop protection products.

In terms of environmental impact, studies have shown that this compound exhibits moderate biodegradability under aerobic conditions. However, further research is needed to fully understand its long-term effects on ecosystems and to develop strategies for minimizing environmental risks associated with its use.

In conclusion, CAS No. 13578-48-8, or 1-(Benzenesulfonyl)-1H-1,2,4-triazole, is a multifaceted compound with wide-ranging applications across various industries. Its unique chemical properties and versatility make it an important focus for ongoing research aimed at unlocking its full potential while ensuring its safe and sustainable use.